2,4-Dichloropyridine-3-sulfonyl chloride

• IUPAC Name: 2,4-dichloropyridine-3-sulfonyl chloride
• InChI: InChI=1S/C5H2Cl3NO2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H
• InChI Key: YGYLCSUIGQQRBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)S(=O)(=O)Cl)Cl
• Molecular Formula: C5H2Cl3NO2S
• Molecular Weight: 246.5 g/mol
• CAS No.: 733047-84-2

Description

2,4-Dichloropyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 733047-84-2. It has a molecular weight of 246.5 and its IUPAC name is 2,4-dichloro-3-pyridinesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C5H2Cl3NO2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H.

Scientific Research Applications

Synthesis Applications

• Synthesis of Alkane- and Arylsulfonyl Chlorides : Sulfonyl chlorides like 2,4-Dichloropyridine-3-sulfonyl chloride are used in the production of various industrial and pharmaceutical products. A novel method for synthesizing sulfonyl chlorides involves oxidation of thiols and disulfides with chlorine dioxide, providing a high yield and simple application without the need for severe reaction conditions (Lezina, Rubtsova, & Kuchin, 2011).

• Formation of Sulfonates : In non-aqueous environments, the formation of insoluble pyridinium salts affects the production of desired sulfonates. A method involving an aqueous base with a water-miscible solvent optimizes the formation of sulfonates (Stenfors, Staples, Biros, & Ngassa, 2020).

• Preparation of Fluorinated Polyamides : this compound is used in the preparation of fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit high thermal stability, mechanical strength, and low dielectric constants, useful in various industrial applications (Liu et al., 2013).

• Hetaryl-Annulated Thiadiazine-1,1-Dioxides Synthesis : The compound is used in synthesizing functionalized pyrido-, pyrimido-, and thiazo-annulated thiadiazine-1,1-dioxides under mild noncatalytic conditions. This synthesis method has potential applications in designing biologically potent compounds (Cherepakha et al., 2013).

• Catalysis in Organic Synthesis : Novel ionic liquids like sulfonic acid functionalized pyridinium chloride are synthesized and characterized, demonstrating efficiency as homogeneous and reusable catalysts in organic synthesis (Moosavi‐Zare et al., 2013).

Chemical Synthesis and Characterization

• Synthesis of Heteroaryl Sulfonamides and Sulfonyl Fluorides : A method for synthesizing heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols at low temperatures is developed, avoiding the use of chlorine gas. This method is effective for substrates resistant to other procedures (Wright & Hallstrom, 2006).

• Reactions of Pyridine-3-Sulfonyl Chloride : Pyridine-3-sulfonyl chloride is studied for its reactivity, demonstrating its potential for various chemical syntheses and applications in producing sulfonamides, azides, and other derivatives (Cremlyn, Jones, Swinbourne, & Yung, 1980).

• Synthesis of Heterocyclic Sulfonamides : A method for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides is developed, showcasing the compound's utility in medicinal chemistry (Tucker, Chenard, & Young, 2015).

Safety and Hazards

The safety data sheet for a similar compound, Chloropyridine-3-sulfonyl chloride, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. Contact with water liberates toxic gas. It’s important to handle such compounds with appropriate safety measures.

Mechanism of Action

Target of Action

2,4-Dichloropyridine-3-sulfonyl chloride is a chemical compound that is used in the synthesis of several substituted pyridine-3-sulfonyl chlorides . The primary targets of this compound are substituted 3-aminopyridines . These aminopyridines are diazotized and the diazo groups are subsequently substituted with sulfonyl groups to synthesize the corresponding pyridine-3-sulfonyl chlorides .

Mode of Action

The compound interacts with its targets through a process of diazotation of substituted 3-aminopyridines, followed by substitution of diazo groups with sulfonyl groups . This results in the formation of the corresponding pyridine-3-sulfonyl chlorides . The conditions for this synthesis are optimized by taking into account the detailed understanding of this substitution .

Biochemical Pathways

The biochemical pathway involved in the action of this compound is the synthesis of pyridine-3-sulfonyl chlorides . These synthesized pyridine-3-sulfonyl chlorides can be converted to pyridine-3-sulfonic acids and -sulfonyl amides . These acids and amides serve as intermediates for the synthesis of many valuable technical and pharmaceutical compounds .

Result of Action

The result of the action of this compound is the formation of pyridine-3-sulfonyl chlorides . These can be further converted to pyridine-3-sulfonic acids and -sulfonyl amides , which are compounds of high importance for industry and agriculture, serving as intermediates for the synthesis of many valuable technical and pharmaceutical compounds .

Action Environment

The action of this compound is influenced by several environmental factors. The temperature and the presence of a catalyst (anhydrous copper sulfate) are critical for the substitution process . The exact temperature range and the use of the catalyst are optimized to achieve the best results .

Biochemical Analysis

Biochemical Properties

2,4-Dichloropyridine-3-sulfonyl chloride plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it is known to react with nucleophiles due to its electron-deficient nature, making it a valuable reagent in organic synthesis . The interactions of this compound with biomolecules often involve the formation of covalent bonds, which can lead to the modification of the biomolecule’s structure and function.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of specific genes, leading to changes in protein synthesis and cellular behavior . Additionally, it can impact metabolic pathways by interacting with key enzymes involved in cellular metabolism.

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to form covalent bonds with biomolecules. This compound can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its biochemical activity . Additionally, long-term exposure to this compound can result in cumulative effects on cellular processes, which may not be immediately apparent in short-term studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while higher doses can lead to significant biochemical and physiological changes . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. At high doses, this compound can exhibit toxic or adverse effects, including cellular damage and disruption of normal metabolic processes.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play essential roles in cellular metabolism . The compound can affect metabolic flux and alter the levels of specific metabolites. For example, it may inhibit key enzymes in metabolic pathways, leading to the accumulation or depletion of certain metabolites, which can have downstream effects on cellular function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins . This compound can be actively transported across cell membranes or passively diffuse into cells. Once inside the cell, it may localize to specific compartments or organelles, depending on its chemical properties and interactions with cellular components.

Subcellular Localization

The subcellular localization of this compound is an important factor that affects its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with DNA and transcription factors, or to the mitochondria, where it can influence metabolic processes.